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Compound of Interest

Compound Name: Dimethylaminoethyl vinyl ether

CAS No.: 31442-54-3

Cat. No.: B8269793

Get Quote

Spectroscopic Profile: Dimethylaminoethyl Vinyl
Ether (DMAEVE)
CAS: 3622-76-2 | Formula:

| MW: 115.17 g/mol

Executive Summary & Chemical Identity
Dimethylaminoethyl vinyl ether (DMAEVE) is a bifunctional monomer containing an electron-

rich vinyl ether group and a basic tertiary amine. It is distinct from its methacrylate analog

(DMAEMA) due to the hydrolytic instability of the vinyl ether moiety and its ability to undergo

cationic polymerization rather than free-radical polymerization (though it can copolymerize

radically with electron-deficient monomers like maleic anhydride).

IUPAC Name: 2-(Vinyloxy)-N,N-dimethylethanamine

Boiling Point: ~119–121 °C (at 760 mmHg) / ~35 °C (at 15 mmHg)
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Density: ~0.85 g/mL

Solubility: Miscible with water (pH dependent), alcohols, and common organic solvents.

Critical Handling Note: Unlike methacrylates, vinyl ethers are highly sensitive to acid hydrolysis.

Exposure to trace acids or acidic deuterated solvents (e.g., old

) will cleave the vinyl group, generating acetaldehyde and dimethylaminoethanol.

Nuclear Magnetic Resonance (NMR) Analysis[1][2]
[3]
Experimental Protocol: Sample Preparation
To ensure spectral integrity, the solvent must be neutralized. Vinyl ethers can hydrolyze within

minutes in acidic

.

Solvent Selection: Use

(Chloroform-d) or

(Benzene-d6).

Neutralization: Pass the solvent through a small plug of basic alumina or add anhydrous

directly to the NMR tube.

Concentration: ~10-15 mg of sample in 0.6 mL solvent.

H NMR Data (400 MHz, )
The spectrum displays a characteristic AMX pattern for the vinyl group and distinct triplets for

the ethylene bridge.
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Assignment
Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

Structural
Logic

Vinyl 6.45 – 6.48 dd 1H ,

Geminal to

Oxygen

(Deshielded)

Vinyl 4.15 – 4.18 dd 1H ,
Terminal Vinyl

(Trans to O)

Vinyl 3.94 – 3.97 dd 1H ,
Terminal Vinyl

(Cis to O)

3.75 – 3.80 t 2H

Methylene

adjacent to

Ether

2.55 – 2.60 t 2H

Methylene

adjacent to

Amine

2.25 – 2.28 s 6H -
Methyls on

Nitrogen

C NMR Data (100 MHz, )
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Assignment
Shift (

ppm)
Carbon Type Notes

Vinyl 151.8 CH
Highly deshielded by

Oxygen

Vinyl 86.4

Shielded by

resonance donation

from O

67.2 Ether carbon

58.5 Amine carbon

45.8 Dimethylamino groups

Vibrational Spectroscopy (FT-IR)
The infrared spectrum is dominated by the vinyl ether doublet and the absence of Carbonyl

(C=O) or Hydroxyl (O-H) bands (unless hydrolyzed).
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Wavenumber (

)
Intensity Assignment Diagnostic Value

2940 - 2770 Medium C-H Stretch

Aliphatic

and

stretches.

1615 - 1635 Strong C=C Stretch

Primary ID.

Characteristic vinyl

ether doublet. Distinct

from alkene (1650) or

methacrylate (1720).

1200 - 1205 Strong C-O-C Stretch
Asymmetric ether

stretch.

1050 - 1100 Medium C-N Stretch
Aliphatic amine

vibration.

~960 & 810 Strong =C-H Bend
Out-of-plane bending

(vinyl).

Mass Spectrometry (EI-MS)[5]
Fragmentation Logic
The molecule fragments primarily via

-cleavage adjacent to the nitrogen atom, which is the most favorable energetic pathway.

Molecular Ion (

): m/z 115 (Weak/Trace)

Base Peak: m/z 58 (Alpha-cleavage of amine)
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m/z Intensity Fragment Ion Mechanism

115 < 5% Molecular Ion.

72 ~20%
Loss of vinyl group

(vinyl ether cleavage).

58 100%

Base Peak.

-cleavage adjacent to

N. Diagnostic for

dimethylaminoethyl

groups.

44 ~15%

Ethylene oxide

fragment / Vinyl

alcohol

rearrangement.

42 ~10%
Rearrangement of

amine fragment.

Structural & Fragmentation Diagrams

Molecular Structure & Fragmentation

NMR Assignments (1H)

Molecular Ion (M+)
m/z 115

Base Peak
m/z 58

[CH2=N(Me)2]+

Alpha-Cleavage
(Major Pathway)

Vinyl Loss
m/z 72

[M - C2H3O]+
C-O Bond Scission

Vinyl Group
6.45 (dd), 4.17 (dd), 3.95 (dd)

Ethylene Bridge
3.78 (t), 2.58 (t)

Connectivity Dimethylamine
2.27 (s)

Connectivity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical flow of Mass Spec fragmentation pathways (Left) and NMR structural

connectivity assignments (Right).

Experimental Workflow: Purity Verification
Objective: Confirm identity and rule out hydrolysis (acetaldehyde) or polymerization.
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Step 1: Rapid IR Screen

Step 2: High-Res NMR

Crude DMAEVE Sample

Visual Inspection
(Clear/Straw Liquid)

FT-IR Analysis

Peak at 1620 cm-1 (C=C)
No OH peak (3400 cm-1)

Pass

Broad OH peak?
(Hydrolysis detected)

Fail

Dissolve in CDCl3 + K2CO3
(Neutralize Acid)

Acquire 1H NMR

Check Integral Ratio
Vinyl(3) : Methyl(6) = 1:2

Click to download full resolution via product page

Caption: Step-by-step decision tree for verifying DMAEVE purity and preventing artifactual

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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